![molecular formula C8H19N<br>(CH3CH2CH2CH2)2NH<br>C8H19N B089481 Dibutylamine CAS No. 111-92-2](/img/structure/B89481.png)
Dibutylamine
Overview
Description
Synthesis Analysis
DBA has been synthesized through various methods, including the reaction of n-butyric acid with ammonia or amine derivatives. For instance, a study described the synthesis of dibutylacylamine, a derivative of DBA, using n-butyric acid as the primary material, highlighting its efficiency in extracting radio elements. This synthesis process involves typical amine synthesis techniques such as amide formation followed by reduction (Liu Zhi-rong, 2005).
Molecular Structure Analysis
The molecular structure of DBA and its derivatives has been characterized by various spectroscopic methods, including infrared (IR), ultraviolet (UV), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Studies have shown that DBA compounds can modulate electronic structures and exhibit significant nonlinear-optical (NLO) properties due to effective conjugation in their structures (Yuxiang Chen et al., 2016).
Chemical Reactions and Properties
DBA serves as an efficient catalyst for various chemical reactions, including the synthesis of pyrano[2,3-d]pyrimidine derivatives in aqueous media, demonstrating its potential in organic synthesis due to reaction simplicity, minimal reaction time, and high yields (A. R. Bhat, A. H. Shalla, R. Dongre, 2016). Additionally, its role in the formation of organotin complexes highlights its versatility in facilitating chemical transformations and complex formation (Yin Han-dong et al., 2005).
Scientific Research Applications
Endocrine Disruption in Medication Coatings : DBA, as an endocrine disruptor, is used in some medication coatings, such as mesalamine for the treatment of inflammatory bowel disease (IBD). Studies have shown that high DBA exposure from these medications can alter thyroid function and pituitary-gonadal hormones in men, with effects largely reversible upon exposure removal (Nassan et al., 2019).
Semen Quality in Men with IBD : Exposure to high-DBA from mesalamine medications is associated with decreased semen parameters in men with IBD, particularly affecting sperm motility. This reduction is more pronounced and statistically significant even after the exposure ends for four months (Nassan et al., 2016).
Reactions with Aluminum and Gallium Halides : DBA reacts with aluminum tribromide and gallium trichloride in benzene solutions to form stable and highly polar molecular complexes, indicating potential applications in coordination chemistry (Mal’kov et al., 2002).
Inhibition of Nitrosation Reactions : DBA's interaction with butylated hydroxyanisole, a food additive, has been studied to understand its role in inhibiting the formation of N-nitrosodi-n-butylamine, a potentially harmful compound (Airoldi et al., 1987).
Detection in Food Products : A method for detecting DBA in ham at concentrations less than 1 ppm using gas chromatography has been developed, highlighting its relevance in food safety monitoring (Fiddler & Doerr, 1993).
Metabolism in Plants : The metabolism of a dibutylaminosulfenyl derivative of carbofuran, a pesticide, in cotton plants has been studied, with DBA identified as a major metabolite, indicating its significance in agricultural chemistry (Nishioka et al., 1981).
Adsorption in Aqueous Systems : DBA's interaction with bentonite clay and humic materials in dilute aqueous systems has been analyzed, showing its potential in environmental chemistry and water treatment applications (Sithole & Guy, 1985).
Safety and Hazards
Dibutylamine is flammable and toxic. It may cause burns of eyes, skin, and mucous membranes. Vapors may form explosive mixtures with air. Containers may explode when heated. Vapors may travel to the source of ignition and flash back . Acute inhalation exposure to this compound can cause sore throat, cough, burning sensation, and shortness of breath .
Future Directions
The global market size of Dibutylamine is expected to grow from 2018 to 2028 . Its potential applications in organic synthesis are increasing rapidly due to its reaction simplicity, minimal reaction time, high yields of the desired products, and low-cost chemicals . It is also being used in the synthesis of new compounds, indicating its potential for future research and development .
Mechanism of Action
Target of Action
Dibutylamine is a colorless fluid with a fishy odor . It is primarily used as a corrosion inhibitor, in the manufacturing of emulsifiers, and as a flotation agent . The primary targets of this compound are the enzymes involved in key cellular processes, such as metabolism and signal transduction .
Mode of Action
This compound interacts with its targets by modulating the activity of these enzymes . This modulation can influence the synthesis of specific compounds and the regulation of certain biochemical pathways .
Biochemical Pathways
It is known that this compound can influence key cellular processes, such as metabolism and signal transduction . This suggests that it may affect multiple biochemical pathways related to these processes.
Pharmacokinetics
It is known that this compound is a component of tetrabutylurea (tbu), which is produced through the reaction of this compound with phosgene, biphosgene, or triphosgene . This reaction is the decisive step in the production of TBU .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its role as a modulator of enzyme activity. By influencing the activity of enzymes involved in key cellular processes, this compound can affect the synthesis of specific compounds and the regulation of biochemical pathways . This can lead to changes in cellular function and metabolism.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. It is known that this compound is used in various industrial applications, including as a corrosion inhibitor and in the manufacturing of emulsifiers . These uses suggest that this compound may be stable and effective under a variety of environmental conditions.
Biochemical Analysis
Biochemical Properties
It is known that Dibutylamine is a highly reactive catalyst, commonly used as a reagent in the derivatization of isocyanates .
Molecular Mechanism
The molecular mechanism of this compound is not fully understood. It is known that this compound can interact with various biomolecules. For instance, it is used as a reagent in the derivatization of isocyanates, suggesting that it may bind to these molecules and potentially inhibit or activate certain enzymes .
Temporal Effects in Laboratory Settings
It is known that this compound is a highly reactive catalyst, suggesting that its effects may change over time depending on the specific conditions of the experiment .
Dosage Effects in Animal Models
It is known that this compound is toxic, suggesting that high doses could have adverse effects .
Metabolic Pathways
It is known that this compound is a highly reactive catalyst, suggesting that it may interact with various enzymes or cofactors .
Transport and Distribution
It is known that this compound is a small, lipophilic molecule, suggesting that it may be able to pass through cell membranes and distribute throughout the cell .
Subcellular Localization
Given its small size and lipophilic nature, it is likely that this compound can distribute throughout the cell, potentially localizing to various compartments or organelles .
properties
IUPAC Name |
N-butylbutan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-3-5-7-9-8-6-4-2/h9H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQVDAXLFBXTEQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N, Array | |
Record name | DI-N-BUTYLAMINE | |
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Record name | DI-n-BUTYLAMINE | |
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Related CAS |
6287-40-7 (hydrochloride), 71230-78-9 (phosphate[3:1]) | |
Record name | Dibutylamine | |
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DSSTOX Substance ID |
DTXSID7024952 | |
Record name | N-Butyl-1-butanamine | |
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Molecular Weight |
129.24 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Di-n-butylamine appears as a yellow-colored liquid with a amine-like odor. Denser than water. Very corrosive, may burn skin, eyes, and mucous membranes. Flash point 125 °F. Combustible. Produce toxic oxides of nitrogen when burned. Used to make other chemicals., Liquid, Colorless liquid with an ammonia-like odor; [HSDB], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | DI-N-BUTYLAMINE | |
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Record name | 1-Butanamine, N-butyl- | |
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Boiling Point |
318 to 320 °F at 760 mmHg (NTP, 1992), 159-160 °C, 159 °C | |
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Record name | DIBUTYLAMINE | |
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Flash Point |
125 °F (NTP, 1992), 57 °C, 57 °C (open cup), 51.6 °C (open cup), 47 °C | |
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Solubility |
Soluble (NTP, 1992), Sol in alcohol, Very sol in ether and ethanol; sol in acetone, 3500 mg/l in water @ 25 °C, Solubility in water, g/100ml: 0.35 (slightly soluble) | |
Record name | DI-N-BUTYLAMINE | |
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Density |
0.759 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.7601 @ 20 °C/4 °C, Density (at 20 °C): 0.76 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01 | |
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Vapor Density |
4.46 (air= 1), Relative vapor density (air = 1): 4.5 | |
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Vapor Pressure |
0 mmHg (USCG, 1999), 2.59 [mmHg], 2.59 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 0.27 | |
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Color/Form |
Liquid, Colorless | |
CAS RN |
111-92-2 | |
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Record name | Dibutylamine | |
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Record name | Dibutylamine | |
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Record name | 1-Butanamine, N-butyl- | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1337 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-76 to -74 °F (NTP, 1992), -60 to -59 °C, -59 °C | |
Record name | DI-N-BUTYLAMINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3094 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | DIBUTYLAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/310 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | DI-n-BUTYLAMINE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1337 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.